1-(4-(Difluoromethoxy)-2-methoxyphenyl)propan-2-one

• Molecular Formula: C11H12F2O3
• Molecular Weight: 230.21 g/mol
• IUPAC Name: 1-[4-(difluoromethoxy)-2-methoxyphenyl]propan-2-one
• InChI: InChI=1S/C11H12F2O3/c1-7(14)5-8-3-4-9(16-11(12)13)6-10(8)15-2/h3-4,6,11H,5H2,1-2H3
• InChI Key: VLWOBVGEWARDPN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C=C(C=C1)OC(F)F)OC

Description

1-(4-(Difluoromethoxy)-2-methoxyphenyl)propan-2-one is a substituted propan-2-one derivative featuring a phenyl ring with two distinct functional groups: a difluoromethoxy group at the para position and a methoxy group at the ortho position. This structural arrangement introduces both steric and electronic effects, influencing reactivity and physicochemical properties.

Biological Activity

1-(4-(Difluoromethoxy)-2-methoxyphenyl)propan-2-one, a fluorinated derivative of propanone, has garnered attention in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer domains. This article explores its biological activity, mechanisms of action, and implications for therapeutic applications based on diverse research findings.

Chemical Structure and Properties

1-(4-(Difluoromethoxy)-2-methoxyphenyl)propan-2-one features several functional groups that enhance its biological activity:

• Difluoromethoxy Group : Increases lipophilicity and may enhance binding affinity to biological targets.
• Methoxy Group : Contributes to the compound's reactivity and interaction with enzymes.

The biological activity of 1-(4-(Difluoromethoxy)-2-methoxyphenyl)propan-2-one is primarily mediated through its interactions with specific biomolecular targets. The presence of difluoromethoxy and methoxy groups is believed to influence its binding affinity and reactivity, potentially leading to:

• Inhibition of glycolytic enzymes, which is crucial in cancer metabolism.
• Modulation of receptor pathways that may impact cell proliferation and apoptosis.

Biological Activity Overview

Research indicates that this compound exhibits significant biological activities, including:

Activity Type	Description
Antimicrobial	Inhibitory effects against various bacterial strains.
Anticancer	Potential to inhibit tumor growth by targeting metabolic pathways.

Case Studies and Research Findings

• Anticancer Activity : A study evaluated the cytotoxic effects of fluorinated derivatives similar to 1-(4-(Difluoromethoxy)-2-methoxyphenyl)propan-2-one on glioblastoma multiforme (GBM) cells. The results indicated that these compounds could significantly reduce cell viability through enhanced inhibition of hexokinase activity, a key enzyme in the glycolytic pathway. The fluorinated derivatives demonstrated lower IC50 values compared to traditional agents like 2-deoxy-D-glucose (2-DG), suggesting improved efficacy under hypoxic conditions .
• Antimicrobial Properties : Another investigation focused on the antimicrobial properties of related compounds. The study found that modifications in the chemical structure, particularly the introduction of difluoromethoxy groups, resulted in enhanced antibacterial activity against resistant strains, indicating a promising avenue for developing new antibiotics.
• Mechanistic Insights : Molecular docking studies have elucidated how 1-(4-(Difluoromethoxy)-2-methoxyphenyl)propan-2-one interacts with target enzymes. These studies revealed strong binding affinities to hexokinase, suggesting that the compound may act as a competitive inhibitor .

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
1-(4-(Difluoromethoxy)-2-methoxyphenyl)propan-2-one (Target)	4-(difluoromethoxy), 2-methoxy	C₁₁H₁₁F₂O₃*	244.2*	High lipophilicity; potential CNS activity (inferred)
1-(4-Methoxyphenyl)propan-2-one	4-methoxy	C₁₀H₁₂O₂	164.20	Lower metabolic stability; precursor in organic synthesis
1-(2-Methoxyphenyl)propan-2-one (2-Methoxyamfetamine)	2-methoxy	C₁₀H₁₂O₂	164.20	Psychoactive properties; positional isomer effects
1-(4-(Difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one	4-(difluoromethoxy), 2-(trifluoromethyl)	C₁₁H₉F₅O₂	268.18	Boiling point: 249.3±40.0°C; enhanced electron-withdrawing effects
1-(3,4-Dimethoxyphenyl)propan-2-one	3,4-dimethoxy	C₁₁H₁₄O₃	194.23	Increased steric hindrance; altered solubility

*Hypothetical values based on structural analogs due to lack of direct data.

Electronic and Steric Effects

• Difluoromethoxy vs. Methoxy : The difluoromethoxy group (OCHF₂) is more electron-withdrawing than methoxy (OCH₃), reducing electron density on the aromatic ring. This enhances resistance to oxidative metabolism, as seen in fluorinated analogs .
• Trifluoromethyl vs. Methoxy : Replacing 2-methoxy with 2-trifluoromethyl (as in ) increases lipophilicity (logP) and introduces stronger electron-withdrawing effects, which may improve blood-brain barrier penetration but reduce solubility.

Thermal and Solubility Properties

• Boiling Points: Fluorinated analogs (e.g., ) exhibit higher predicted boiling points (~249°C) compared to non-fluorinated derivatives (e.g., 1-(4-methoxyphenyl)propan-2-one), attributed to increased molecular weight and dipole interactions.
• Solubility : Methoxy groups generally improve aqueous solubility, but fluorinated substituents counterbalance this by enhancing hydrophobicity .